Cas no 17641-70-2 (2-(chlorosulfonyl)-5-methylbenzoic acid)

• Product Name: 2-(chlorosulfonyl)-5-methylbenzoic acid
• CAS No: 17641-70-2
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• CID: 1362912
• PubChem ID: 13514549
• Update Time: 2025-04-20

2-(chlorosulfonyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-5-methyl-
• 2-(chlorosulfonyl)-5-methylbenzoic acid
• AKOS006334856
• 17641-70-2
• 2-chlorosulfonyl-5-methylbenzoic acid
• 2-(chlorosulfonyl)-5-methylbenzoicacid
• EN300-105336

• Inchi： 1S/C8H7ClO4S/c1-5-2-3-7(14(9,12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： UMUMRWQHEYXGBF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 233.97541
• Monoisotopic Mass: 233.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44